Cas no 1369783-58-3 (5-Amino-2-ethylbenzonitrile)

5-Amino-2-ethylbenzonitrile is an organic compound featuring both an amino (–NH₂) and a nitrile (–CN) functional group on a benzene ring substituted with an ethyl group. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. The presence of the amino group allows for further functionalization through reactions such as acylation or diazotization, while the nitrile group offers potential for conversion into carboxylic acids, amides, or heterocycles. Its stability and reactivity under controlled conditions make it suitable for use in multi-step synthetic routes. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
5-Amino-2-ethylbenzonitrile structure
5-Amino-2-ethylbenzonitrile structure
Product Name:5-Amino-2-ethylbenzonitrile
CAS No:1369783-58-3
MF:C9H10N2
MW:146.189101696014
MDL:MFCD22491909
CID:5617340
PubChem ID:91883279
Update Time:2025-06-13

5-Amino-2-ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-amino-2-ethyl-
    • EN300-2966391
    • 5-amino-2-ethylbenzonitrile
    • 1369783-58-3
    • 5-Amino-2-ethylbenzonitrile
    • MDL： MFCD22491909
    • Inchi： 1S/C9H10N2/c1-2-7-3-4-9(11)5-8(7)6-10/h3-5H,2,11H2,1H3
    • InChI Key： TZXREUONMLDCFV-UHFFFAOYSA-N
    • SMILES： NC1C=CC(=C(C#N)C=1)CC

Computed Properties

  • Exact Mass: 146.084398327g/mol
  • Monoisotopic Mass: 146.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 292.6±20.0 °C(Predicted)
  • pka: 3.28±0.10(Predicted)

5-Amino-2-ethylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2966391-0.05g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
0.05g
 $1129.0 2025-03-19
Enamine
EN300-2966391-0.1g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
0.1g
 $1183.0 2025-03-19
Enamine
EN300-2966391-0.25g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
0.25g
 $1235.0 2025-03-19
Enamine
EN300-2966391-0.5g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
0.5g
 $1289.0 2025-03-19
Enamine
EN300-2966391-1.0g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
1.0g
 $1343.0 2025-03-19
Enamine
EN300-2966391-2.5g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
2.5g
 $2631.0 2025-03-19
Enamine
EN300-2966391-5.0g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
5.0g
 $3894.0 2025-03-19
Enamine
EN300-2966391-10.0g
5-amino-2-ethylbenzonitrile
 1369783-58-3 95.0%
10.0g
 $5774.0 2025-03-19
Enamine
EN300-2966391-1g
5-amino-2-ethylbenzonitrile
 1369783-58-3
1g
 $1343.0 2023-09-06
Enamine
EN300-2966391-5g
5-amino-2-ethylbenzonitrile
 1369783-58-3
5g
 $3894.0 2023-09-06

5-Amino-2-ethylbenzonitrile Related Literature

Related Categories

1369783-58-3 (5-Amino-2-ethylbenzonitrile) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk